N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine

• IUPAC Name: (E)-N-methyl-3-(2-nitrophenyl)-N-(2-pyridin-2-ylethyl)prop-2-en-1-amine
• InChI: InChI=1S/C17H19N3O2/c1-19(14-11-16-9-4-5-12-18-16)13-6-8-15-7-2-3-10-17(15)20(21)22/h2-10,12H,11,13-14H2,1H3/b8-6+
• InChI Key: DFVQFBRINHBGHT-SOFGYWHQSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)CC=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CN(CCC1=CC=CC=N1)C/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine is a chemical compound that belongs to the class of propenamines. It is commonly referred to as "CAY10595" and is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine is not fully understood. However, it is believed to work by binding to and modulating the activity of certain receptors in the brain, such as the dopamine D3 receptor. This modulation may result in changes in the release of certain neurotransmitters, such as dopamine, which can affect behavior.
Biochemical and Physiological Effects:
N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in certain areas of the brain, which can affect behavior. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine in lab experiments is that it has been shown to have a high affinity for certain receptors in the brain, such as the dopamine D3 receptor. This makes it a potentially useful tool for studying the activity of these receptors. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine. One area of interest is its potential as a treatment for addiction. Another potential direction is to further explore its mechanism of action and how it affects behavior. Additionally, it may be useful to investigate its potential as a treatment for other psychiatric disorders, such as anxiety and depression. Finally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Synthesis Methods

The synthesis of N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine involves a series of chemical reactions. The starting materials for the synthesis are 2-nitrobenzaldehyde, 2-bromoethylamine hydrobromide, and 2-acetylpyridine. These materials are reacted together in the presence of a base, such as potassium carbonate, to yield the desired product.

Scientific Research Applications

N-methyl-3-(2-nitrophenyl)-N-[2-(2-pyridinyl)ethyl]-2-propen-1-amine has been used in scientific research for its potential therapeutic properties. Specifically, it has been studied for its ability to modulate the activity of certain receptors in the brain, such as the dopamine D3 receptor. This receptor has been implicated in the development of addictive behaviors, and compounds that can modulate its activity may have potential as treatments for addiction.